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Compound of Interest

Compound Name: Methyl 2-octynoate

Cat. No.: B148828

For researchers, scientists, and professionals in drug development, the meticulous
management of chemical waste is paramount to ensuring a safe and compliant laboratory
environment. Methyl 2-octynoate, a combustible liquid and known skin sensitizer that is also
very toxic to aquatic life, requires a dedicated disposal protocol.[1][2][3] This guide provides
essential, step-by-step procedures for the proper handling and disposal of methyl 2-
octynoate, reinforcing our commitment to safety beyond the product itself.

Immediate Safety and Logistical Information

Before handling methyl 2-octynoate, it is crucial to be aware of its properties and the
necessary safety precautions. Adherence to these guidelines minimizes risk and ensures safe
laboratory operations.

Personal Protective Equipment (PPE) and Handling:

o Ventilation: Always handle methyl 2-octynoate in a well-ventilated area or within a chemical
fume hood to avoid inhalation of vapors.[1][2]

» Eye Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Use appropriate protective gloves (e.g., nitrile) and a lab coat to prevent skin
contact. Contaminated work clothing should not be allowed out of the workplace.
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« Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot surfaces
as it is a combustible liquid.

Spill Management: In the event of a spill, evacuate the area and remove all sources of ignition.
Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or earth). Do not use
combustible materials like sawdust. Collect the absorbed material and place it into a suitable,
closed container for disposal. Do not allow the spill to enter drains or waterways.

Quantitative Data for Methyl 2-Octynoate

The following table summarizes key quantitative data for methyl 2-octynoate, providing a
quick reference for safety and handling.

Property Value

CAS Number 111-12-6

Molecular Formula CoH1402

Molecular Weight 154.21 g/mol

Appearance Clear, colorless liquid

Boiling Point 217-220 °C

Flash Point 89 °C (192.2 °F) - closed cup
Density 0.92 g/mL at 25 °C

Source: Sigma-Aldrich, ChemicalBook

Operational and Disposal Plan

The preferred method for disposing of methyl 2-octynoate is through a licensed hazardous
waste management service. However, for small quantities of waste generated from
experimental procedures, a chemical degradation step can be performed by trained personnel
to reduce its reactivity and toxicity before collection.

Primary Disposal Procedure: Bulk and Unused Material
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For any unused, surplus, or contaminated methyl 2-octynoate in its original or a secondary
container, direct chemical treatment in the lab is not recommended.

o Labeling: Ensure the container is clearly and accurately labeled as "Hazardous Waste:
Methyl 2-Octynoate" and includes the appropriate hazard symbols (e.g., combustible,
irritant, environmentally hazardous).

e Segregation: Store the waste container in a designated satellite accumulation area, away
from incompatible materials.

o Collection: Arrange for pickup by your institution's Environmental Health and Safety (EHS)
department or a certified hazardous waste disposal company.

Diagram: Standard Disposal Workflow
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Caption: Logical workflow for the proper disposal of methyl 2-octynoate.

Experimental Protocol: Chemical Degradation for
Small-Scale Waste

For small quantities of methyl 2-octynoate remaining in reaction flasks or as residues, base-
catalyzed hydrolysis (saponification) is a viable method to break it down into less hazardous
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components before final disposal. This procedure should only be performed in a chemical fume
hood by personnel experienced with chemical reactions.

Principle: Saponification is the hydrolysis of an ester in the presence of a base. Methyl 2-
octynoate is converted into sodium 2-octynoate (a water-soluble salt) and methanol. The
resulting agueous solution must still be collected and disposed of as hazardous waste.

Materials:

e Sodium hydroxide (NaOH)

« Ethanol (or Methanol)

e Water

 Dilute hydrochloric acid (HCI) for neutralization

¢ Round-bottom flask with stir bar

e Condenser

e Heating mantle

e pH paper or pH meter

Procedure:

o Setup: Assemble a reflux apparatus in a chemical fume hood. Place the flask containing the
methyl 2-octynoate residue in the heating mantle.

o Dissolution: Add ethanol to the flask to dissolve the residue. A typical ratio is 10 parts ethanol
to 1 part estimated residue.

o Base Addition: Prepare a 2 M solution of sodium hydroxide in water. For every 1 gram of
estimated methyl 2-octynoate, slowly add approximately 10 mL of the 2 M NaOH solution to
the flask while stirring. An excess of NaOH ensures the reaction goes to completion.
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o Reflux: Heat the mixture to a gentle reflux (approximately 80°C) and maintain for 2-3 hours.
This ensures the complete hydrolysis of the ester.

e Cooling: Turn off the heat and allow the solution to cool to room temperature.

o Neutralization: Slowly and carefully add dilute hydrochloric acid to the cooled solution while
stirring until the pH is between 6 and 8. Monitor the pH using pH paper or a meter.

o Final Disposal: Transfer the neutralized aqueous solution to a designated hazardous waste
container. Clearly label the container: "Hazardous Waste: Neutralized Methyl 2-Octynoate
Reaction Mixture (contains sodium 2-octynoate, methanol, and sodium chloride)". Arrange
for pickup with your institution's hazardous waste management service.

Diagram: Saponification of Methyl 2-Octynoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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